Cas no 1855890-83-3 (1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol)

• Product Name: 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol
• CAS No: 1855890-83-3
• MF: C₅H₅F₂N₃O₃
• MW: 193.108307600021
• CID: 5182150
• Update Time: 2026-03-05

1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol
• 1H-Pyrazole-5-methanol, 1-(difluoromethyl)-3-nitro-

• Inchi： 1S/C5H5F2N3O3/c6-5(7)9-3(2-11)1-4(8-9)10(12)13/h1,5,11H,2H2
• InChI Key： DEVWQUNBOIWDCU-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C(CO)=CC([N+]([O-])=O)=N1

Additional information on 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol

1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol: A Comprehensive Overview

CAS No 1855890-83-3, commonly referred to as 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds with two adjacent nitrogen atoms. The presence of a difluoromethyl group and a nitro substituent on the pyrazole ring imparts unique electronic and structural properties, making it an intriguing subject for research and development.

The synthesis of 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or alkylation reactions, while the nitro group is introduced via nitration. These steps are critical in determining the compound's stability and reactivity.

One of the most notable aspects of this compound is its potential as a precursor in drug discovery. The pyrazole ring is known for its ability to act as a scaffold in various bioactive molecules. The difluoromethyl group enhances lipophilicity, which is often desirable in drug candidates for improved bioavailability. Additionally, the nitro group can serve as a functional handle for further modifications, such as reduction to an amino group or incorporation into larger molecular frameworks.

Recent studies have highlighted the role of CAS No 1855890-83-3 in medicinal chemistry, particularly in the development of kinase inhibitors. The compound's ability to interact with specific protein targets has been explored through computational modeling and in vitro assays. These studies suggest that it may have potential in treating various diseases, including cancer and inflammatory disorders.

In terms of chemical stability, 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol exhibits moderate stability under ambient conditions. However, it is sensitive to strong oxidizing agents and bases, which can lead to decomposition. Researchers have recommended storing the compound in inert atmospheres or under refrigeration to maintain its integrity.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of CAS No 1855890-83-3 becomes crucial. Preliminary studies indicate that it undergoes microbial degradation under aerobic conditions, though further research is needed to assess its long-term environmental fate.

In conclusion, CAS No 1855890-83-3, or 1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl]methanol, represents a promising compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and material science. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical developments.